5-bromo-N'-(1-methyl-4-piperidinylidene)-2-furohydrazide

• IUPAC Name: 5-bromo-N-[(1-methylpiperidin-4-ylidene)amino]furan-2-carboxamide
• InChI: InChI=1S/C11H14BrN3O2/c1-15-6-4-8(5-7-15)13-14-11(16)9-2-3-10(12)17-9/h2-3H,4-7H2,1H3,(H,14,16)
• InChI Key: KCJXZVVKOSZFQF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)C2=CC=C(O2)Br)CC1
• Molecular Formula: C11H14BrN3O2
• Molecular Weight: 300.15 g/mol

Description

5-bromo-N'-(1-methyl-4-piperidinylidene)-2-furohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as '5-Br-FH' and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-Br-FH is not fully understood. However, studies have shown that the compound exhibits its antitumor activity by inducing apoptosis in cancer cells. The compound also inhibits the activity of certain enzymes, which are involved in the proliferation of cancer cells.
Biochemical and Physiological Effects:
5-Br-FH has been shown to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes, which are involved in the proliferation of cancer cells. In addition, 5-Br-FH has been shown to induce apoptosis in cancer cells. The compound has also been shown to exhibit anti-inflammatory and antiviral activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Br-FH in lab experiments is its potential as a diagnostic tool in cancer imaging. In addition, the compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities, making it a promising candidate for further research. However, the limitations of using 5-Br-FH in lab experiments include its limited solubility in water, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for research involving 5-Br-FH. One potential direction is to investigate the compound's potential as a diagnostic tool in cancer imaging. Another direction is to investigate the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and viral infections. Further research is also needed to fully understand the mechanism of action of 5-Br-FH and its potential side effects.
Conclusion:
In conclusion, 5-bromo-N'-(1-methyl-4-piperidinylidene)-2-furohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using different methods and has been extensively studied for its potential as a diagnostic tool and therapeutic agent. Further research is needed to fully understand the mechanism of action of 5-Br-FH and its potential side effects.

Synthesis Methods

The synthesis of 5-Br-FH has been achieved using different methods. One of the most common methods involves the reaction of 5-bromo-2-furoic acid with thionyl chloride to form 5-bromo-2-furoyl chloride. The resulting compound is then reacted with N-methylpiperidine to form 5-bromo-N'-(1-methyl-4-piperidinylidene)-2-furohydrazide.

Scientific Research Applications

5-Br-FH has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, 5-Br-FH has been investigated for its potential use as a diagnostic tool in cancer imaging.